2-DIETHYLAMINOETHYL 2-PHENYLBUTYRATE CITRATE SALT
2-DIETHYLAMINOETHYL 2-PHENYLBUTYRATE CITRATE SALT
Brand Name:
Vulcanchem
CAS No.:
13900-12-4
VCID:
VC0085373
InChI:
InChI=1S/C16H25NO2.C6H8O7/c1-4-15(14-10-8-7-9-11-14)16(18)19-13-12-17(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,15H,4-6,12-13H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
SMILES:
CCC(C1=CC=CC=C1)C(=O)OCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C22H33NO9
Molecular Weight:
455.5 g/mol
2-DIETHYLAMINOETHYL 2-PHENYLBUTYRATE CITRATE SALT
CAS No.: 13900-12-4
Main Products
VCID: VC0085373
Molecular Formula: C22H33NO9
Molecular Weight: 455.5 g/mol
| CAS No. | 13900-12-4 |
|---|---|
| Product Name | 2-DIETHYLAMINOETHYL 2-PHENYLBUTYRATE CITRATE SALT |
| Molecular Formula | C22H33NO9 |
| Molecular Weight | 455.5 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 2-phenylbutanoate;2-hydroxypropane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C16H25NO2.C6H8O7/c1-4-15(14-10-8-7-9-11-14)16(18)19-13-12-17(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,15H,4-6,12-13H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12) |
| Standard InChIKey | VVNURWKSPYZZCI-UHFFFAOYSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)OCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Canonical SMILES | CCC(C1=CC=CC=C1)C(=O)OCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
| Solubility | 68.3 [ug/mL] |
| Synonyms | utethamate citrate phenethylaminecitrate |
| PubChem Compound | 117176 |
| Last Modified | Nov 11 2021 |
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